molecular formula C18H17ClFNO3 B2971481 7-chloro-4-(3-fluoro-2-methylphenyl)-9-methoxy-2-methyl-4,5-dihydrobenzo[f][1,4]oxazepin-3(2H)-one CAS No. 2309630-53-1

7-chloro-4-(3-fluoro-2-methylphenyl)-9-methoxy-2-methyl-4,5-dihydrobenzo[f][1,4]oxazepin-3(2H)-one

Cat. No. B2971481
CAS RN: 2309630-53-1
M. Wt: 349.79
InChI Key: VPSWRMZQWIZAPI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

7-chloro-4-(3-fluoro-2-methylphenyl)-9-methoxy-2-methyl-4,5-dihydrobenzo[f][1,4]oxazepin-3(2H)-one is a useful research compound. Its molecular formula is C18H17ClFNO3 and its molecular weight is 349.79. The purity is usually 95%.
BenchChem offers high-quality 7-chloro-4-(3-fluoro-2-methylphenyl)-9-methoxy-2-methyl-4,5-dihydrobenzo[f][1,4]oxazepin-3(2H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-chloro-4-(3-fluoro-2-methylphenyl)-9-methoxy-2-methyl-4,5-dihydrobenzo[f][1,4]oxazepin-3(2H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Evaluation as Radioligands

The compound's derivatives have been explored for their potential as radioligands in imaging central norepinephrine transporters (NET) with PET. Specifically, related compounds such as (R)-OHDMI and (S,S)-CFMME were synthesized and found to be potent inhibitors of norepinephrine reuptake, suggesting the importance of this chemical structure in developing imaging agents for neurological studies (Schou et al., 2006).

Antitumor and Antimicrobial Activities

Derivatives of the chemical structure have shown promise in antitumor and antimicrobial applications. New compounds isolated from natural sources, such as Bulbophyllum kwangtungense, exhibited antitumor activities against human tumor cell lines (Wu, He, & Pan, 2006). Additionally, novel analogues synthesized for antifungal purposes showed moderate to high activities against phytopathogenic fungi, highlighting their potential in crop protection (Yang et al., 2017).

Synthesis and Structural Analysis

The synthesis processes involving related compounds have been documented, providing insights into the chemical properties and potential applications of similar structures. For instance, the synthesis of highly hindered oxepins and an azepine from bis-trityl carbenium ions was detailed, including their structural characterization by NMR and X-ray crystallography (Carey et al., 2002). This research underlines the compound's relevance in synthesizing complex molecules with potential biological activity.

Organocatalytic Asymmetric Additions

Organocatalytic asymmetric Mannich addition of 3-fluorooxindoles to related dibenzo[b,f][1,4]oxazepines has been developed, leading to the highly enantioselective construction of tetrasubstituted C-F stereocenters. This process accommodates a wide range of substrates with excellent yields and selectivities, indicating the compound's utility in synthesizing pharmacologically significant molecules (Li, Lin, & Du, 2019).

properties

IUPAC Name

7-chloro-4-(3-fluoro-2-methylphenyl)-9-methoxy-2-methyl-5H-1,4-benzoxazepin-3-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H17ClFNO3/c1-10-14(20)5-4-6-15(10)21-9-12-7-13(19)8-16(23-3)17(12)24-11(2)18(21)22/h4-8,11H,9H2,1-3H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VPSWRMZQWIZAPI-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1C(=O)N(CC2=C(O1)C(=CC(=C2)Cl)OC)C3=C(C(=CC=C3)F)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H17ClFNO3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

349.8 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

7-chloro-4-(3-fluoro-2-methylphenyl)-9-methoxy-2-methyl-4,5-dihydrobenzo[f][1,4]oxazepin-3(2H)-one

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.